N-{[4-butyl-5-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide

• IUPAC Name: N-[[4-butyl-5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C23H33N7O2S2/c1-3-4-5-30-18(27-29-22(30)33-13-19(31)25-21-28-26-14(2)34-21)12-24-20(32)23-9-15-6-16(10-23)8-17(7-15)11-23/h15-17H,3-13H2,1-2H3,(H,24,32)(H,25,28,31)
• InChI Key: VMKMIRAOVCYSEH-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=NN=C1SCC(=O)NC2=NN=C(S2)C)CNC(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C23H33N7O2S2
• Molecular Weight: 503.7 g/mol
• CAS No.: 476439-15-3

Description

N-{[4-butyl-5-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide is a useful research compound. Its molecular formula is C23H33N7O2S2 and its molecular weight is 503.68. The purity is usually 95%.
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Scientific Research Applications

Applications in Crystallography and Molecular Interaction Analysis

• Quantitative Assessment of Noncovalent Interactions in Adamantane-Thiadiazole Derivatives Adamantane-1,3,4-thiadiazole derivatives, including molecules similar to the specified compound, have been studied for their noncovalent interactions using quantum theory and crystallographic analysis. These studies are crucial for understanding molecular structures and interactions in this class of compounds (El-Emam et al., 2020).

Antiproliferative and Anticancer Research

• Synthesis and Antiproliferative Activity of Adamantyl-Triazolo-Thiadiazoles Adamantyl-triazolo-thiadiazoles, structurally related to the requested compound, have been synthesized and assessed for their antiproliferative activity against human cell lines, contributing to the exploration of potential anticancer agents (Khan et al., 2010).

Inhibitory Activity in Biochemical Research

• Inhibitory Activity of Adamantyl-Thiadiazole Derivatives The study of adamantyl-thiadiazole derivatives as inhibitors of carbonic anhydrase enzyme showcases their potential application in biochemical research, particularly in designing selective inhibitors for different enzyme isoforms (Avvaru et al., 2010).

Antimicrobial and Larvicidal Activity

• Evaluation of Adamantyl-Thiadiazole Derivatives for Antimicrobial and Larvicidal Activities Novel triazinone derivatives, including adamantyl-thiadiazole structures, have been evaluated for their antimicrobial properties against bacterial and fungal pathogens, and for their mosquito larvicidal activity, highlighting their potential use in public health (Kumara et al., 2015).

Research in Antiviral Activities

• Synthesis and Antiviral Activity Evaluation of Adamantyl-Triazolo-Thiadiazoles Research on adamantyl-triazolo-thiadiazole derivatives also includes the evaluation of their antiviral activity, particularly in viral test systems, which is crucial in the development of new antiviral drugs (Kritsanida et al., 2002).